Cas no 109857-81-0 (2,2'-(4-Bromobut-1-ene-1,1-diyl)bis(3-methylthiophene))

• Product Name: 2,2'-(4-Bromobut-1-ene-1,1-diyl)bis(3-methylthiophene)
• CAS No: 109857-81-0
• MF: C₁₄H₁₅BrS₂
• MW: 327.30290055275
• CID: 136753
• PubChem ID: 20060182
• Update Time: 2025-05-19

2,2'-(4-Bromobut-1-ene-1,1-diyl)bis(3-methylthiophene) Chemical and Physical Properties

Names and Identifiers

• 2,2'-(4-Bromobut-1-ene-1,1-diyl)bis(3-methylthiophene)
• THIOPHENE, 2,2'-(4-BROMO-1-BUTENYLIDENE)BIS[3-METHYL-] 2,2'-(4-BROMO-1-BUTENYLIDENE)BIS[3-METHYLTHIOPHENE] 2,2'-(4-BROMOBUT-1-ENE-1,1-DIYL)BIS(3-METHYLTHIOPHENE)
• 2-[4-bromo-1-(3-methylthiophen-2-yl)but-1-enyl]-3-methylthiophene
• 4-Bromo-1,1-bis(3-methyl-2-thienyl)-1-butene
• 1-bromo-4,4-bis(3-methylthien-2-yl)but-3-ene
• 1-bromo-4,4-di(3-methylthien-2-yl)but-3-en
• 2-[4-bromo-1-(3-methylthien-2-yl)but-1-enyl]-3-methylthiophene
• 4,4-bis(3-methyl-thiophen-2-yl)-but-3-en-1-yl bromide
• THI024
• DTXSID00602003
• 2-[4-BROMO-1-(3-METHYLTHIOPHEN-2-YL)BUT-1-EN-1-YL]-3-METHYLTHIOPHENE
• AKOS015911525
• SCHEMBL7362633
• 1-bromo-4,4-bis(3-methyl-thiene-2-yl)but-3-ene
• FT-0660638
• 109857-81-0
• DB-049874

• MDL： MFCD08273967
• Inchi： 1S/C14H15BrS2/c1-10-5-8-16-13(10)12(4-3-7-15)14-11(2)6-9-17-14/h4-6,8-9H,3,7H2,1-2H3
• InChI Key： KRXSGXVUQKRSCK-UHFFFAOYSA-N
• SMILES： BrCC/C=C(\C1=C(C)C=CS1)/C1=C(C)C=CS1

Computed Properties

• Exact Mass: 325.98000
• Monoisotopic Mass: 325.97986g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 56.5Ų

Experimental Properties

• Density: 1.374
• Boiling Point: 423.4°C at 760 mmHg
• Flash Point: 209.8°C
• Refractive Index: 1.623
• PSA: 56.48000
• LogP: 5.64310

2,2'-(4-Bromobut-1-ene-1,1-diyl)bis(3-methylthiophene) Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C(BD94644)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 2,2'-(4-Bromobut-1-ene-1,1-diyl)bis(3-methylthiophene)

2,2'-(4-Bromobut-1-ene-1,1-diyl)bis(3-methylthiophene): A Comprehensive Overview

The compound 2,2'-(4-Bromobut-1-ene-1,1-diyl)bis(3-methylthiophene), identified by the CAS number 109857-81-0, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which combines bromine atoms with a butenyl group and two 3-methylthiophene moieties. The presence of the thiophene rings and the brominated butenyl bridge makes this compound particularly interesting for various applications in materials science and pharmaceutical research.

Recent studies have highlighted the potential of 2,2'-(4-Bromobut-1-ene-1,1-diyl)bis(3-methylthiophene) in the synthesis of advanced materials. Researchers have explored its use as a building block for constructing two-dimensional materials and functional polymers. The bromine atoms in the molecule serve as reactive sites for further chemical modifications, enabling the creation of tailored materials with specific electronic and mechanical properties.

In addition to its role in materials science, this compound has shown promise in pharmacological applications. The thiophene moiety is known for its ability to interact with biological systems, and the brominated butenyl group adds another layer of functionality. Recent experiments have demonstrated that 2,2'-(4-Bromobut-1-ene-1,1-diyl)bis(3-methylthiophene) can act as a precursor for bioactive molecules with potential anti-inflammatory and antioxidant properties.

The synthesis of 2,2'-(4-Bromobut-1-ene-1,1-diyl)bis(3-methylthiophene) involves a multi-step process that typically starts with the preparation of 3-methylthiophene derivatives. The key step involves coupling these derivatives with a brominated butenyl group through a series of coupling reactions. This process requires precise control over reaction conditions to ensure high yields and purity of the final product.

From an environmental standpoint, the stability and biodegradability of CAS No. 109857-81-0 have been under scrutiny. Initial studies suggest that this compound exhibits moderate stability under standard environmental conditions. However, further research is needed to fully understand its long-term impact on ecosystems.

In conclusion, 2,2'-(4-Bromobut-1-ene-1,1-diyl)bis(3-methylthiophene) is a versatile compound with a wide range of potential applications. Its unique structure and reactivity make it an invaluable tool in both academic research and industrial development. As new studies continue to emerge, this compound is expected to play an even more prominent role in advancing our understanding of organic chemistry and its practical applications.